2,3,3',4,5,6-Hexachlorobiphenyl
Overview
Description
2,3,3’,4,5,6-Hexachlorobiphenyl is a type of polychlorinated biphenyl (PCB) congener . It is used for industrial and scientific research . It is also a useful isotopically labelled compound used for wearable monitoring devices to detect environmental chemical exposure .
Molecular Structure Analysis
The IUPAC name of 2,3,3’,4,5,6-Hexachlorobiphenyl is 1,2,3-trichloro-4-(2,3,4-trichlorophenyl)benzene . Its molecular formula is C12H4Cl6 .Physical And Chemical Properties Analysis
2,3,3’,4,5,6-Hexachlorobiphenyl is a light yellow, soft, sticky resin . It has a boiling point of 385-420 °C, a flash point around 141 °C, and a melting point around 150 °C . Its molecular weight is 360.88 .Scientific Research Applications
Metabolism Studies
Research on hexachlorobiphenyls, including 2,3,3',4,5,6-Hexachlorobiphenyl, has primarily focused on their metabolism and excretion in various organisms. For instance, Kato, McKinney, and Matthews (1980) investigated the metabolism and excretion of different hexachlorobiphenyl isomers in rats. They found that the rate of metabolism and excretion depended on the position of chlorine substitution on the biphenyl ring. Notably, isomers without adjacent unsubstituted carbon atoms were metabolized and excreted slowly (Kato, McKinney, & Matthews, 1980).
Enzymatic Activity and Toxicology
A study by Parkinson, Robertson, Safe, and Safe (1980) synthesized various polychlorinated biphenyl (PCB) isomers and congeners, including this compound. This research aimed to evaluate the structure-activity relationships of PCBs as hepatic microsomal enzyme inducers. Their findings suggested rules for induction of hepatic microsomal enzymes by PCB congeners (Parkinson, Robertson, Safe, & Safe, 1980).
Degradation and Environmental Fate
Research by Noma, Mitsuhara, Matsuyama, and Sakai (2007) explored the degradation pathways of PCBs using the sodium dispersion method. This study is relevant for understanding the environmental fate of hexachlorobiphenyls and their potential for environmental remediation (Noma, Mitsuhara, Matsuyama, & Sakai, 2007).
Mechanism of Action
Target of Action
2,3,3’,4,5,6-Hexachlorobiphenyl, a type of polychlorinated biphenyl (PCB), primarily targets the circadian clock . The circadian clock is an internal biological clock that regulates the sleep-wake cycle and other physiological processes in organisms.
Mode of Action
This compound interacts with its target by inhibiting the basal and circadian expression of the core circadian component PER1 . PER1 is a crucial protein involved in maintaining the circadian rhythm. By inhibiting its expression, 2,3,3’,4,5,6-Hexachlorobiphenyl disrupts the normal functioning of the circadian clock.
Pharmacokinetics
Like other pcbs, it is known to belipophilic and can bioaccumulate in the body over time . These properties can significantly impact the compound’s bioavailability and its potential for causing long-term health effects.
Result of Action
The molecular and cellular effects of 2,3,3’,4,5,6-Hexachlorobiphenyl’s action primarily involve the disruption of the circadian clock. This can lead to a range of health effects, including sleep disorders, hormonal imbalances, and metabolic disruptions .
Biochemical Analysis
Biochemical Properties
2,3,3’,4,5,6-Hexachlorobiphenyl plays a significant role in biochemical reactions, particularly in the activation of phase I and II xenobiotic metabolizing enzymes. This compound interacts with enzymes such as cytochrome P450 (CYP1A1), which is involved in the oxidative metabolism of xenobiotics. The interaction with CYP1A1 leads to the formation of reactive metabolites that can mediate toxic effects. Additionally, 2,3,3’,4,5,6-Hexachlorobiphenyl can influence the expression of genes involved in detoxification processes .
Cellular Effects
The effects of 2,3,3’,4,5,6-Hexachlorobiphenyl on various cell types and cellular processes are profound. This compound can disrupt cell signaling pathways, alter gene expression, and affect cellular metabolism. It has been shown to induce oxidative stress by increasing the production of reactive oxygen species (ROS), leading to cellular injury and proliferation. Furthermore, 2,3,3’,4,5,6-Hexachlorobiphenyl can interfere with calcium homeostasis and the activity of glutathione S-transferases, which are crucial for cellular detoxification .
Molecular Mechanism
At the molecular level, 2,3,3’,4,5,6-Hexachlorobiphenyl exerts its effects through several mechanisms. It acts as a ligand-activated transcriptional activator, binding to the xenobiotic response element (XRE) promoter region of target genes. This binding activates the expression of multiple phase I and II xenobiotic metabolizing enzyme genes, such as CYP1A1. The compound also mediates biochemical and toxic effects through interactions with halogenated aromatic hydrocarbons, influencing cell-cycle regulation and potentially contributing to the development and maturation of various tissues .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of 2,3,3’,4,5,6-Hexachlorobiphenyl can change over time. This compound is known for its stability and resistance to degradation, which allows it to persist in the environment and biological systems. Long-term exposure to 2,3,3’,4,5,6-Hexachlorobiphenyl has been associated with chronic toxic effects, including disruptions in cellular function and increased risk of carcinogenesis. Studies have shown that the compound can accumulate in tissues over time, leading to prolonged biological effects .
Dosage Effects in Animal Models
The effects of 2,3,3’,4,5,6-Hexachlorobiphenyl vary with different dosages in animal models. At low doses, the compound may induce mild biochemical changes, while higher doses can lead to significant toxic effects. Threshold effects have been observed, where certain dosages result in noticeable physiological and biochemical alterations. High doses of 2,3,3’,4,5,6-Hexachlorobiphenyl have been linked to adverse effects such as liver damage, endocrine disruption, and neurotoxicity .
Metabolic Pathways
2,3,3’,4,5,6-Hexachlorobiphenyl is involved in various metabolic pathways, primarily through its interaction with enzymes like cytochrome P450. The compound undergoes oxidative metabolism, leading to the formation of reactive intermediates that can bind to cellular macromolecules and cause toxicity. Additionally, 2,3,3’,4,5,6-Hexachlorobiphenyl can affect metabolic flux and alter the levels of metabolites, impacting overall cellular metabolism .
Transport and Distribution
Within cells and tissues, 2,3,3’,4,5,6-Hexachlorobiphenyl is transported and distributed through interactions with transporters and binding proteins. The compound can accumulate in lipid-rich tissues due to its hydrophobic nature, leading to bioaccumulation and potential biomagnification in the food chain. The distribution of 2,3,3’,4,5,6-Hexachlorobiphenyl within the body can influence its toxicokinetics and overall impact on health .
Subcellular Localization
The subcellular localization of 2,3,3’,4,5,6-Hexachlorobiphenyl can affect its activity and function. This compound can localize to cellular membranes, where it may disrupt membrane integrity and function. Additionally, 2,3,3’,4,5,6-Hexachlorobiphenyl can interact with intracellular organelles, such as the endoplasmic reticulum and mitochondria, leading to alterations in cellular processes and signaling pathways .
Properties
IUPAC Name |
1,2,3,4,5-pentachloro-6-(3-chlorophenyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H4Cl6/c13-6-3-1-2-5(4-6)7-8(14)10(16)12(18)11(17)9(7)15/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JHJMZCXLJXRCHK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C2=C(C(=C(C(=C2Cl)Cl)Cl)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H4Cl6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20866044 |
Source
|
| Record name | 2,3,3',4,5,6-Hexachlorobiphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20866044 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
360.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
41411-62-5 |
Source
|
| Record name | 2,3,3',4,5,6-Hexachlorobiphenyl | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0041411625 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,3,3',4,5,6-Hexachlorobiphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20866044 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,3,3',4,5,6-HEXACHLOROBIPHENYL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SN1JM05370 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
